Cas no 5140-42-1 (Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)-)
5140-42-1 structure
Product Name:Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)-
CAS No:5140-42-1
MF:C25H41NO7
MW:467.595548391342
CID:375693
PubChem ID:165288
Update Time:2025-04-19
Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- Chemical and Physical Properties
Names and Identifiers
-
- Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)-
- Browniine
- Salt form
- DTXSID30965719
- NSC 333055
- NSC333055
- 11-ethyl-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,9-triol
- 5140-42-1
- NSC-333055
- 20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-7,8,14-triol
- Aconitane-7,8,14-triol, 20-ethyl-4-(methoxymethyl)-1,6,16-trimethoxy-, (1-alpha,6-beta,14-alpha,16-beta)-
-
- Inchi: 1S/C25H41NO7/c1-6-26-11-22(12-30-2)8-7-16(32-4)24-14-9-13-15(31-3)10-23(28,17(14)18(13)27)25(29,21(24)26)20(33-5)19(22)24/h13-21,27-29H,6-12H2,1-5H3
- InChI Key: MODXUQZMEBLSJD-UHFFFAOYSA-N
- SMILES: OC12C(C3C4(COC)CCC(C3(C3CC5C(CC1(C3C5O)O)OC)C2N(CC)C4)OC)OC
Computed Properties
- Exact Mass: 467.28830265g/mol
- Monoisotopic Mass: 467.28830265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 814
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.1756 (rough estimate)
- Boiling Point: 570.07°C (rough estimate)
- Flash Point: 302.1±30.1 °C
- Refractive Index: 1.6000 (estimate)
- Vapor Pressure: 0.0±3.6 mmHg at 25°C
Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6089-1 ml * 10 mm |
Browniine |
5140-42-1 | 1 ml * 10 mm |
¥ 3810 | 2024-07-20 | ||
| TargetMol Chemicals | TN6089-5 mg |
Browniine |
5140-42-1 | 98% | 5mg |
¥ 3,710 | 2023-07-11 | |
| TargetMol Chemicals | TN6089-1 mL * 10 mM (in DMSO) |
Browniine |
5140-42-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| TargetMol Chemicals | TN6089-5mg |
Browniine |
5140-42-1 | 5mg |
¥ 3710 | 2024-07-20 |
Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5140-42-1 (Aconitane-7,8,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, (1a,6b,14a,16b)-) Related Products
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